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Compound of Interest

Compound Name: PARP11 inhibitor ITK7

Cat. No.: B10856822 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of novel chemical compounds like the PARP11 inhibitor ITK7 are paramount for

laboratory safety and environmental protection. While a specific Safety Data Sheet (SDS) with

detailed disposal instructions for ITK7 is not publicly available, established principles for the

disposal of research-grade chemical waste provide a clear framework. This guide offers

essential, step-by-step procedural information for the safe disposal of ITK7, ensuring the well-

being of laboratory personnel and compliance with regulatory standards.

Core Principles of Chemical Waste Management
The inappropriate disposal of potentially hazardous chemicals is not only illegal but also poses

significant risks.[1] All research institutions are committed to the safe and proper disposal of

hazardous waste.[1][2] Therefore, it is crucial to adhere to the following fundamental principles:

Segregation: Never mix incompatible wastes.[3] Chemical waste should be segregated

based on its hazard class.

Containment: Use sturdy, leak-proof, and chemically compatible containers for waste

collection.[1][3]

Labeling: All waste containers must be clearly labeled with their contents, including the full

chemical name (not abbreviations), concentration, and date.[3]
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No Sink or Trash Disposal: Hazardous chemicals should never be disposed of down the sink

or in the regular trash.[1][3]

Consult Safety Professionals: Always consult with your institution's Environmental Health

and Safety (EHS) department for specific guidance and to schedule a waste pickup.[2][3][4]

Quantitative Data and Properties of ITK7
While comprehensive safety and disposal data are limited, the following information has been

compiled from available sources.

Property Data Source(s)

Chemical Name PARP11 inhibitor ITK7 [5][6]

CAS Number 2411890-36-1 [5][6]

Molecular Formula C17H14N4OS [6]

Molecular Weight 322.38 g/mol [6]

Solubility

Soluble in DMSO (4 mg/mL

with ultrasonic and warming to

60°C)

[7]

Storage (Stock)

Store at -80°C for up to 6

months or -20°C for up to 1

month. The product should be

sealed and protected from

moisture and light.

[5]

Biological Activity

Potent and selective inhibitor

of PARP11 with an IC50 of 14

nM. It inhibits PARP11-

dependent auto-MARylation

with an EC50 of 13 nM.

[5][7][8]

Usage

For research use only.[5]

Investigational compound for

cancer immunotherapy

research.[9]

[5][9]
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Experimental Protocols: General Handling and Use
ITK7 is a potent biological agent, and its handling requires adherence to standard laboratory

safety protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ITK7,

including:

Safety glasses or goggles

A lab coat

Chemically resistant gloves[1]

Preparation of Solutions:

When preparing stock solutions, use the recommended solvents, such as DMSO.[7]

If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid

dissolution.[5]

Once prepared, it is recommended to aliquot the solution and store it appropriately to avoid

repeated freeze-thaw cycles.[5]

In Case of a Spill: In the event of a significant spill, notify your institution's EHS immediately.[3]

Follow their specific procedures for spill cleanup of chemical waste.

Step-by-Step Disposal Procedure for ITK7
The following workflow outlines the recommended steps for the proper disposal of ITK7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.reactivi.ro/uploads/docs/39935/PARP11-inhibitor-ITK7-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/parp11-inhibitor-itk7.html
https://www.medchemexpress.com/parp11-inhibitor-itk7.html
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation for Disposal

Step 2: Containment and Labeling

Step 3: Temporary Storage

Step 4: Final Disposal

Identify all ITK7 waste streams
(e.g., unused stock, contaminated labware)

Segregate ITK7 waste from other
chemical and biological waste streams

Select a compatible, leak-proof
waste container

Label the container clearly:
'Hazardous Waste - ITK7',

concentration, and date

Store the sealed waste container in a
designated satellite accumulation area

Use secondary containment for liquid waste

Contact your institution's Environmental
Health and Safety (EHS) department

Schedule a hazardous waste pickup

EHS transports waste for incineration
at an approved facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of ITK7.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10856822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Identification and Segregation:

Identify all waste containing ITK7. This includes unused or expired stock solutions,

contaminated pipette tips, tubes, flasks, and any other labware.

Segregate ITK7 waste from other chemical waste streams to prevent unintended

reactions.[3] Do not mix it with biological or radioactive waste.[1][10]

Containment and Labeling:

Place all ITK7 waste into a designated, chemically compatible, and sealable hazardous

waste container.[3]

Properly label the container using your institution's hazardous waste tags. The label must

include the full chemical name "PARP11 inhibitor ITK7," the concentration of the waste,

and the date the container was filled.[3]

Storage:

Store the sealed waste container in a designated satellite accumulation area within your

laboratory.

For liquid waste, always use secondary containment to prevent spills.[3]

Do not accumulate large quantities of waste. It is recommended to schedule regular

pickups to minimize the amount of hazardous waste stored in the lab.[3]

Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for a waste pickup.[2][3]

The EHS department will then transport the waste to a licensed hazardous waste disposal

facility, where it will likely be incinerated in accordance with federal and local regulations.

[4]
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of

the PARP11 inhibitor ITK7, thereby protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult with your institution's EHS professionals for

any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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